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KetoABNO in Aerobic Oxidation of Alcohols

KetoABNO (9-azabicyclo[3.3.1]nonan-3-one N-oxyl) is a bicyclic nitroxyl radical catalyst recognized for its

high efficiency in the aerobic oxidation of alcohols to carbonyl compounds under mild, environmentally

friendly conditions [1]. Its superior performance over traditional catalysts like TEMPO is attributed to a

lower steric profile and a higher redox potential, which facilitate faster reaction kinetics and broader

substrate compatibility [2]. These properties make KetoABNO particularly valuable for synthes

pharmaceutical intermediates where functional group tolerance and minimal racemization are critical [2].

Optimized Reaction Conditions & Data

Extensive optimization has identified highly efficient catalytic systems for different scenarios. The tables

below summarize the key findings.

Table 1: Optimization of the Bi(NO₃)₃/Keto-ABNO Catalyst System for Alcohol Oxidation [1]

Entry Variation from Optimized Conditions Yield (%)

1 No Bi catalyst, 3 mol% TEMPO trace
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Entry Variation from Optimized Conditions Yield (%)

2 5 mol% Bi(NO₃)₃, no Nitroxyl radical trace

7 5 mol% Bi(NO₃)₃, 3 mol% TEMPO 89

10 5 mol% Bi(NO₃)₃, 3 mol% Keto-ABNO 95

11 10 mol% Bi(NO₃)₃, 5 mol% Keto-ABNO, 2h 98

17 Optimized conditions, solvent = H₂O 45

19 Optimized conditions, under N₂ atmosphere 15

Table 2: Performance of Different Nitroxyl Radicals in Copper-Catalyzed Amine Oxidation [3]

Entry Nitroxyl Radical Nitrile Yield (%) Imine Byproduct Yield (%)

1 TEMPO 25 50

3 ABNO 78 22

4 AZADO 77 23

5 Keto-ABNO 53 46

Table 3: Keto-ABNO/NOx Catalyzed Oxidation of Aldehydes to Carboxylic Acids [2]

Entry Nitroxyl Radical (5 mol%) Conversion (%) Acid Yield (%) Ketone Byproduct (%)

2 TEMPO 44 14 26

4 ABNO 82 47 30

5 Keto-ABNO 97 85 8
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Detailed Experimental Protocols

Protocol 1: Oxidation of Alcohols to Carbonyls with
Bi(NO₃)₃/Keto-ABNO

This protocol is adapted from a highly efficient system for oxidizing primary and secondary alcohols [1].

Reaction Setup: In a 10 mL Schlenk tube, charge benzyl alcohol (1a, 1.0 mmol), Bi(NO₃)₃·5H₂O (10
mol%), and Keto-ABNO (5 mol%).

Addition of Solvent: Add anhydrous acetonitrile (2 mL) using a syringe.
Atmosphere and Heating: Place the reaction vessel under an air balloon (or O₂ balloon) and heat

the mixture to 65°C with stirring.
Reaction Monitoring: Monitor the reaction by TLC or GC-MS. The typical reaction time is 2 hours.

Work-up: After cooling the reaction mixture to room temperature, dilute it with ethyl acetate (10 mL)
and wash with water (2 x 5 mL).

Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure,
and purify the residue by flash column chromatography on silica gel to isolate the desired carbonyl

compound.

Scale-up Note: A gram-scale reaction for the oxidation of 1-phenylethanol to acetophenone has been

demonstrated, providing a 94% isolated yield [1].

Protocol 2: Oxidation of Aldehydes to Carboxylic Acids with
Keto-ABNO/NaNO₂

This protocol is ideal for acid-sensitive substrates, such as those with α-chiral centers, as it prevents

racemization [2].

Reaction Setup: In a round-bottom flask, charge (R)-2-phenylpropanal (1, 0.5 mmol), Keto-ABNO (5
mol%), and NaNO₂ (10 mol%).

Solvent and Additive: Add a mixture of acetonitrile (1.5 mL) and water (10 equivalents, ~90 µL) to
the flask.

Atmosphere and Stirring: Place the reaction vessel under an oxygen atmosphere (O₂ balloon) and
stir vigorously at room temperature.

Reaction Monitoring: Monitor the reaction by TLC or NMR. Typical completion time is 15-24 hours.
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Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃

(5 mL).
Extraction and Purification: Extract the aqueous mixture with ethyl acetate (3 x 10 mL). Combine

the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate. The carboxylic acid product
can be further purified by recrystallization or chromatography if necessary.

Workflow and Mechanistic Insights

The following diagram illustrates the general experimental workflow for a Keto-ABNO catalyzed aerobic

oxidation, integrating the key steps from the protocols above.
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The catalytic cycle for these oxidations involves a coupled system where Keto-ABNO and the metal co-

catalyst operate in concert.

Keto-ABNO (Oxidized)
Keto-ABNO-H (Reduced)

 Oxidizes
 Substrate

 Regenerated by
 Metal/O₂

Alcohol or Aldehyde Carbonyl Product

 Keto-ABNO
 mediated

O₂ Metal Co-catalyst (Oxidized)

 Oxidizes
 Metal

Metal Co-catalyst (Reduced)

 Regenerates
 Keto-ABNO

 Completes
 Cycle

Click to download full resolution via product page

Key Application Notes for Practitioners

Catalyst Selection: Keto-ABNO is the preferred catalyst for oxidizing sterically hindered
substrates and for reactions where a higher redox potential is advantageous, such as in the
oxidation of aldehydes to carboxylic acids [2]. For less demanding transformations, ABNO may offer a

good balance of performance and cost [3].
Acid-Sensitive Substrates: The Keto-ABNO/NaNO₂ system is the method of choice for oxidizing α-

chiral aldehydes to carboxylic acids without racemization, a critical consideration in pharmaceutical
synthesis [2].

Handling and Storage: Keto-ABNO is commercially available as a bench-stable, powdered solid. It
should be stored at 2-8°C [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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